Cas no 20101-80-8 (Butanoic acid,4,4,4-trichloro-, ethyl ester)

• Product Name: Butanoic acid,4,4,4-trichloro-, ethyl ester
• CAS No: 20101-80-8
• MF: C₆H₉Cl₃O₂
• MW: 219.49345946312
• CID: 287607
• PubChem ID: 326846
• Update Time: 2025-04-19

Butanoic acid,4,4,4-trichloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4,4,4-trichloro-, ethyl ester
• ethyl 4,4,4-trichlorobutanoate
• Ethyl 4,4,4-trichlorobutyrate
• NSC 299167
• SCHEMBL9157515
• 20101-80-8
• NSC-299167
• NSC299167
• DTXSID70316069
• 4,4,4-Trichloro-butyric acid ethyl ester
• Butanoic acid, 4,4,4-trichloro-, ethyl ester

• Inchi： 1S/C6H9Cl3O2/c1-2-11-5(10)3-4-6(7,8)9/h2-4H2,1H3
• InChI Key： JFIRSSNNKZUDHZ-UHFFFAOYSA-N
• SMILES： ClC(CCC(=O)OCC)(Cl)Cl

Computed Properties

• Exact Mass: 217.96697
• Monoisotopic Mass: 217.966813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 74 ºC (0.13 Torr)
• Flash Point: 89.6±24.9 ºC,
• Refractive Index: 1.4660 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 26.3